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Compound of Interest

Compound Name:
N-(tert-Butoxycarbonyl)-2-

bromoaniline

Cat. No.: B1336153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of N-

Boc-2-bromoaniline, also known as tert-butyl (2-bromophenyl)carbamate. This compound is a

vital intermediate in organic synthesis, particularly in the development of pharmaceuticals and

other complex molecules. Understanding its physical characteristics is crucial for its effective

handling, application in reactions, and for the purification of its derivatives.

Core Physical and Chemical Properties
N-Boc-2-bromoaniline is an N-Boc-protected form of 2-bromoaniline.[1] The tert-butoxycarbonyl

(Boc) protecting group imparts specific solubility characteristics and allows for selective

reactions at other sites of the molecule.[2]

Data Presentation: Quantitative Physical Properties
The following table summarizes the key quantitative physical properties of N-Boc-2-

bromoaniline. It is important to note that a definitive melting point for the 2-bromo isomer is not

consistently reported in the literature. For comparative purposes, the melting point of the

isomeric N-Boc-4-bromoaniline is included.
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Property Value Source(s)

Molecular Formula C₁₁H₁₄BrNO₂ [2][3]

Molecular Weight 272.14 g/mol [3]

Appearance White to off-white solid [2]

Melting Point
Data not available in cited

literature.

Melting Point (4-bromo isomer) 103-106 °C [4]

Boiling Point 110 °C at 0.3 mmHg [1]

Density 1.342 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.54 [1]

Flash Point 110 °C (230 °F) - closed cup [1]

Solubility

Soluble in organic solvents

such as dichloromethane and

ethyl acetate; less soluble in

water.

[2][5]

Experimental Protocols
The following sections detail generalized, standard laboratory protocols for the determination of

the key physical properties listed above. These methods are widely applicable to solid organic

compounds like N-Boc-2-bromoaniline.

Determination of Melting Point
The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range

typically signifies a pure compound.

Methodology: Capillary Method

Sample Preparation: A small amount of the dry, crystalline N-Boc-2-bromoaniline is finely

powdered. The open end of a glass capillary tube is pressed into the powder. The tube is
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then inverted and tapped gently to pack the solid into the closed end, aiming for a sample

height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus (e.g., a Mel-Temp

or similar device) alongside a calibrated thermometer.

Heating: The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) as

the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire sample becomes a clear liquid (T₂) are recorded. The

melting point is reported as the range T₁ - T₂.

Determination of Boiling Point at Reduced Pressure
For compounds that may decompose at their atmospheric boiling point, distillation under

reduced pressure is employed.

Methodology: Vacuum Distillation

Apparatus Setup: A small-scale distillation apparatus is assembled, including a round-bottom

flask, a distillation head with a thermometer, a condenser, and a receiving flask. The

apparatus is connected to a vacuum pump via a vacuum trap and a manometer to monitor

the pressure.

Procedure: The N-Boc-2-bromoaniline sample is placed in the round-bottom flask with a

boiling chip or magnetic stirrer. The system is evacuated to the desired pressure (e.g., 0.3

mmHg).

Heating: The flask is gently heated in an oil bath.

Observation: The temperature is recorded when the liquid boils and a steady stream of

condensate is observed on the thermometer bulb. This temperature is the boiling point at the

recorded pressure.

Determination of Density
The density of a solid can be determined using the liquid displacement method.
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Methodology: Liquid Displacement

Initial Mass: A known mass of N-Boc-2-bromoaniline is accurately weighed on an analytical

balance.

Volume Measurement: A graduated cylinder is filled with a liquid in which the compound is

insoluble (e.g., water, if insolubility is confirmed, or a non-reactive hydrocarbon). The initial

volume (V₁) is recorded.

Displacement: The weighed solid is carefully added to the graduated cylinder, ensuring it is

fully submerged and no air bubbles are trapped. The new volume (V₂) is recorded.

Calculation: The volume of the solid is the difference between the final and initial volumes

(V₂ - V₁). The density is then calculated by dividing the mass of the solid by its determined

volume.

Determination of Refractive Index
Although N-Boc-2-bromoaniline is a solid at room temperature, its refractive index can be

measured by melting the solid and applying the liquid to a refractometer.

Methodology: Abbe Refractometer

Sample Preparation: A small sample of N-Boc-2-bromoaniline is melted on a hot plate to a

clear liquid.

Apparatus Setup: The prisms of an Abbe refractometer are cleaned with a suitable solvent

(e.g., acetone) and allowed to dry. The instrument is calibrated using a standard of known

refractive index.

Measurement: A few drops of the molten sample are placed on the lower prism, and the

prisms are closed. Light is directed through the sample.

Observation: The eyepiece is adjusted until the light and dark fields are in sharp focus. The

dividing line is aligned with the crosshairs, and the refractive index is read from the scale.

The temperature is also recorded, as refractive index is temperature-dependent.
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Visualizations: Workflows and Relationships
The following diagrams, generated using the DOT language, illustrate key logical workflows

relevant to N-Boc-2-bromoaniline.
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Caption: Logical workflow for the synthesis of N-Boc-2-bromoaniline.
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Caption: General experimental workflow for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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